Cas no 65487-97-0 ((S)-2-Methoxy-1-phenylethanol)

• Product Name: (S)-2-Methoxy-1-phenylethanol
• CAS No: 65487-97-0
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 843891
• PubChem ID: 10909758
• Update Time: 2025-04-19

(S)-2-Methoxy-1-phenylethanol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methoxy-1-phenylethanol
• (1S)-2-Methoxy-1-phenylethanol
• Benzenemethanol, alpha-(methoxymethyl)-, (alphaS)-
• BenzeneMethanol, α-(MethoxyMethyl)-, (αS)-
• DTXSID10447962
• SCHEMBL4416648
• 65487-97-0
• (S)-2-methoxy-1-phenylethan-1-ol
• MFCD26127258
• AKOS016012429
• (1s)-1-phenyl-3-oxabutan-1-ol

• Inchi： 1S/C9H12O2/c1-11-7-9(10)8-5-3-2-4-6-8/h2-6,9-10H,7H2,1H3/t9-/m1/s1
• InChI Key： DGDIVLMPQVYVGW-SECBINFHSA-N
• SMILES： O[C@H](COC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų